Cas no 85856-47-9 (N-Cyclohexancarbonyl-N-methyl-glycin)

• Product Name: N-Cyclohexancarbonyl-N-methyl-glycin
• CAS No: 85856-47-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD09045821
• CID: 2053353
• PubChem ID: 16773468
• Update Time: 2025-06-12

N-Cyclohexancarbonyl-N-methyl-glycin Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexancarbonyl-N-methyl-glycin
• N-cyclohexanecarbonyl-N-methyl-glycine
• 2-(N-methylcyclohexanecarboxamido)acetic acid
• SCHEMBL2796635
• 85856-47-9
• BBL031252
• STL122957
• ALBB-033254
• VS-10353
• AKOS000129492
• MFCD09045821
• N-(cyclohexylcarbonyl)-N-methylglycine
• 2-(1-cyclohexyl-N-methylformamido)acetic acid
• 2-[cyclohexanecarbonyl(methyl)amino]acetic acid
• Hexahydrobenzoylsarcosin

• MDL： MFCD09045821
• Inchi： 1S/C10H17NO3/c1-11(7-9(12)13)10(14)8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： SLZWLHCXGUWSJX-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N(C)CC(=O)O

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Cyclohexancarbonyl-N-methyl-glycin

Comprehensive Overview of N-Cyclohexancarbonyl-N-methyl-glycin (CAS No. 85856-47-9): Properties, Applications, and Industry Insights

N-Cyclohexancarbonyl-N-methyl-glycin (CAS No. 85856-47-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a cyclohexancarbonyl group attached to a methyl-glycin backbone, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug development, particularly for targeted therapies and peptide modifications.

The growing interest in N-Cyclohexancarbonyl-N-methyl-glycin aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's compatibility with biocatalytic processes and low-toxicity profile positions it as a promising candidate. Recent studies have investigated its role in prodrug formulations, where its metabolic stability and controlled release characteristics show particular promise.

From a molecular perspective, CAS 85856-47-9 exhibits interesting stereochemical properties due to its cyclohexyl moiety. This structural feature influences its solubility parameters and membrane permeability, factors critically important in pharmacokinetic optimization. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, with particular attention to its purity profile and isomeric composition.

The compound's structure-activity relationship has become a focal point in medicinal chemistry research. Many users searching for N-Cyclohexancarbonyl-N-methyl-glycin suppliers or 85856-47-9 technical data are particularly interested in its hydrogen bonding capacity and conformational flexibility. These properties make it valuable for designing molecular scaffolds in drug discovery programs, especially for CNS-targeting compounds and enzyme inhibitors.

In industrial applications, N-Cyclohexancarbonyl-N-methyl-glycin demonstrates excellent thermal stability and compatibility with various organic solvents. This makes it suitable for scale-up processes in fine chemical production. Quality control protocols typically emphasize residual solvent analysis and chiral purity assessment, addressing common concerns among GMP manufacturers and research laboratories sourcing this material.

Recent patent literature reveals innovative applications of CAS 85856-47-9 in bioconjugation chemistry and drug delivery systems. The compound's carboxyl functionality allows for diverse derivatization strategies, meeting the growing demand for multifunctional building blocks in combinatorial chemistry. These developments respond to frequent search queries about custom synthesis of N-methyl-glycin derivatives and specialty chemical applications.

From a regulatory standpoint, N-Cyclohexancarbonyl-N-methyl-glycin complies with major chemical inventories worldwide, facilitating its global trade. Suppliers often provide detailed safety data sheets and analytical certificates, addressing common user concerns about material traceability and quality assurance. The compound's non-hazardous classification under normal handling conditions makes it accessible to a broad range of research facilities.

Emerging research directions for 85856-47-9 include its potential in biomaterial engineering and smart polymer development. The compound's ability to participate in controlled polymerization reactions while maintaining biocompatibility has attracted interest from tissue engineering researchers. These applications align with current market trends toward personalized medicine and advanced therapeutic systems.

For analytical chemists, N-Cyclohexancarbonyl-N-methyl-glycin presents interesting challenges in method development. Its chromatographic behavior and mass spectral fragmentation patterns are frequently studied topics, as evidenced by search trends for HPLC method for CAS 85856-47-9 and MS characterization of cyclohexancarbonyl compounds. These analytical aspects are crucial for ensuring batch-to-batch consistency in commercial products.

The commercial landscape for N-Cyclohexancarbonyl-N-methyl-glycin reflects its growing importance. While still considered a specialty chemical, increasing demand from contract research organizations and academic institutions has led to improved supply chain reliability. Current market analyses suggest steady growth in this sector, particularly for high-purity grades suitable for biological testing and formulation studies.